Cas no 31160-66-4 (Phosphine oxide,hexyldioctyl-)

• Product Name: Phosphine oxide,hexyldioctyl-
• CAS No: 31160-66-4
• MF: C₂₂H₄₇OP
• MW: 358.581748247147
• CID: 314093
• PubChem ID: 92277
• Update Time: 2025-04-19

Phosphine oxide,hexyldioctyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,hexyldioctyl-
• Dioctylhexylphosphine oxide
• Dioctylmonohexylphosphine oxide
• DIOCTYLMONOHEXYLPH
• 31160-66-4
• DTXSID6067597
• SCHEMBL2496575
• Phosphine oxide, hexyldioctyl-
• NS00007348
• 1-[hexyl(octyl)phosphoryl]octane
• dioctyl-hexylphosphine oxide

• Inchi： 1S/C22H47OP/c1-4-7-10-13-15-18-21-24(23,20-17-12-9-6-3)22-19-16-14-11-8-5-2/h4-22H2,1-3H3
• InChI Key： MKEFGIKZZDCMQC-UHFFFAOYSA-N
• SMILES： P(CCCCCC)(CCCCCCCC)(CCCCCCCC)=O

Computed Properties

• Exact Mass: 358.33671
• Monoisotopic Mass: 358.33645312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.862±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• PSA: 17.07